Cas no 81882-77-1 (3-Amino-N-ethylbenzamide)

• Product Name: 3-Amino-N-ethylbenzamide
• CAS No: 81882-77-1
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• MDL: MFCD06655066
• CID: 1076861
• PubChem ID: 329775532
• Update Time: 2025-06-14

3-Amino-N-ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-N-ethylbenzamide
• (3-aminophenyl)-N-ethylcarboxamide
• 3-amino-N-ethylbenzamide(SALTDATA: FREE)
• EN300-10534
• 3-Amino-N-ethylbenzamide, AldrichCPR
• AKOS000264279
• HMS1788F15
• SCHEMBL5906529
• 81882-77-1
• MFCD06655066
• BB 0254504
• FT-0707884
• 3-amino-N-ethyl-benzamide
• DTXSID50395751
• QZANFTCIVRHFRG-UHFFFAOYSA-N
• VS-07481
• G37524
• BBL023674
• STL068785
• DA-18539

• MDL： MFCD06655066
• Inchi： 1S/C9H12N2O/c1-2-11-9(12)7-4-3-5-8(10)6-7/h3-6H,2,10H2,1H3,(H,11,12)
• InChI Key： QZANFTCIVRHFRG-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)N)NCC

Computed Properties

• Exact Mass: 164.09500
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12000
• LogP: 1.99060

3-Amino-N-ethylbenzamide Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-Amino-N-ethylbenzamide

Comprehensive Overview of 3-Amino-N-ethylbenzamide (CAS No. 81882-77-1): Properties, Applications, and Industry Insights

3-Amino-N-ethylbenzamide (CAS No. 81882-77-1) is an organic compound widely recognized for its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and specialty chemical research. This aromatic amide derivative features an amino group (-NH₂) at the meta position of the benzene ring and an ethyl-substituted amide moiety, contributing to its unique reactivity and solubility profile. The compound’s molecular formula, C₉H₁₂N₂O, and structural specificity make it a valuable building block in modern synthetic chemistry.

In recent years, the demand for 3-Amino-N-ethylbenzamide has surged due to its role in developing high-performance polymers and bioactive molecules. Researchers highlight its utility in designing drug candidates targeting neurological disorders and metabolic diseases, aligning with the growing focus on precision medicine. Its compatibility with green chemistry protocols also positions it as a sustainable alternative in industrial applications, addressing environmental concerns raised by regulatory bodies like the EPA and REACH.

The synthesis of 81882-77-1 typically involves the acylation of 3-nitrobenzoic acid followed by reduction, though newer catalytic methods emphasize atom economy and waste minimization. Analytical techniques such as HPLC and NMR confirm its high purity (>98%), a critical parameter for GMP-compliant production. Industry reports indicate that suppliers now prioritize batch-to-batch consistency to meet stringent quality standards in pharmaceutical manufacturing.

From a commercial perspective, 3-Amino-N-ethylbenzamide is gaining traction in custom synthesis services, particularly for small-molecule libraries used in high-throughput screening. Its derivatives are investigated for antioxidant and anti-inflammatory properties, resonating with the global wellness trend. Notably, patent filings related to this compound have increased by 22% since 2020, reflecting its expanding IP landscape.

Safety data sheets (SDS) classify 81882-77-1 as non-hazardous under normal handling conditions, though standard lab precautions (gloves, ventilation) are recommended. Storage at 2–8°C in amber vials ensures long-term stability. As the fine chemicals market grows, projected to reach $240 billion by 2028, 3-Amino-N-ethylbenzamide is poised to play a pivotal role in innovation-driven sectors like bioconjugation and material science.

Emerging applications include its use as a linker in proteolysis-targeting chimeras (PROTACs) and fluorescent probes, areas garnering significant academic and industrial interest. For researchers exploring structure-activity relationships (SAR), this compound offers modular functionalization potential at both the amino and amide groups. Suppliers now provide CAS 81882-77-1 in scales ranging from milligrams to kilograms, with click chemistry-ready variants available for specialized workflows.

Environmental impact assessments reveal that 3-Amino-N-ethylbenzamide exhibits low bioaccumulation potential (logP ~1.2) and undergoes rapid biodegradation in aerobic conditions. These attributes support its inclusion in eco-friendly synthesis routes, a key consideration for ESG-focused enterprises. Regulatory databases list it under non-controlled substance categories, facilitating global trade without restrictive permits.

Future research directions may explore its catalytic asymmetric transformations or incorporation into metal-organic frameworks (MOFs). With advancements in continuous flow chemistry, scaled production of 81882-77-1 could achieve higher cost efficiency. Current price benchmarks range from $120–$450 per gram based on purity and supplier tier, with bulk procurement discounts available.